![molecular formula C24H17BrN4O3 B2605810 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1(2H)-one CAS No. 1291832-04-6](/img/structure/B2605810.png)
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1(2H)-one” is a chemical compound with a molecular formula of C24H17BrN4O3 . It has an average mass of 489.321 Da and a monoisotopic mass of 488.048401 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, consisting of multiple ring structures including a bromophenyl ring, an oxadiazol ring, and a phthalazinone ring . The presence of these rings may contribute to the compound’s biological and pharmacological activities.Scientific Research Applications
Antimicrobial Activity
The compound has been a focal point in the synthesis of various derivatives due to its promising antimicrobial properties. Research studies have synthesized and tested numerous derivatives of phthalazinone, including those with 1,2,4-oxadiazole groups, showcasing notable antimicrobial activities against a range of bacterial and fungal strains. The antimicrobial potential is evident in the structure-activity relationship studies, indicating the significance of the compound as a scaffold in drug discovery for infectious diseases.
- El-Hashash et al. (2012) synthesized phthalazine derivatives with the objective of studying their antimicrobial activity, showcasing the compound's potential in creating effective antimicrobial agents (El-Hashash et al., 2012).
- Mahmoud et al. (2012) explored the synthesis and spectral characterization of phthalazinone derivatives, contributing to the understanding of the compound's chemical properties and potential applications in antimicrobial therapies (Mahmoud et al., 2012).
- Sridhara et al. (2010) conducted a study on the synthesis and antimicrobial activity of 2-substituted phthalazin-1(2H)-one derivatives, highlighting the compound's significance in antimicrobial drug development (Sridhara et al., 2010).
Chemical Structure and Properties
The compound has also been studied for its chemical structure and properties, contributing to the understanding of its reactivity and potential in various chemical and biochemical applications.
- Fun et al. (2011) explored the chemical structure of related compounds, contributing to the understanding of the molecular architecture and potential reactivity of similar phthalazinone compounds (Fun et al., 2011).
- Bektaş et al. (2007) studied the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives, highlighting the compound's relevance in chemical synthesis and potential in creating new antimicrobial agents (Bektaş et al., 2007).
- Önkol et al. (2008) synthesized and evaluated the antimicrobial activity of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives, showcasing the compound's utility in generating active antimicrobial agents (Önkol et al., 2008).
properties
IUPAC Name |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17BrN4O3/c1-2-31-18-12-10-17(11-13-18)29-24(30)20-9-4-3-8-19(20)21(27-29)23-26-22(28-32-23)15-6-5-7-16(25)14-15/h3-14H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWVMTXHNBCLHPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=CC=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-ethoxyphenyl)phthalazin-1(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.